Cas no 56047-23-5 (Monosodium 4-chlorophthalate)

• Product Name: Monosodium 4-chlorophthalate
• CAS No: 56047-23-5
• MF: C₈H₄ClNaO₄
• MW: 222.557732582092
• CID: 370588
• PubChem ID: 87565421
• Update Time: 2025-05-22

Monosodium 4-chlorophthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:1)
• Sodium Hydrogen 4-Chlorophthalate (contains isomer and Phthalic Acid)
• 4-CHLOROPHTHALIC ACID MONOSODIUM SALT
• 4-CHLOROPHTHALIC ACID MONOSODIUM SALT TECH H GRADE
• (contains isoMer and Phthalic Acid)
• 4-CHLORO-1,2-DICARBOXYBENZENE MONOSODIUM SALT
• 4-CHLOROPHTHALIC ACID SODIUM SALT
• 4-Chlorophthalic acid, monosodium salt, tech.
• 4-ChlorophthalicAcidMonosodiumSaltTech
• monosodique de l'acide chloro-4 phtalique
• MONOSODIUM 4-CHLOROPHTHALATE
• monosodium hydrogen 4-chlorophthalate
• SODIUM 4-CHLOROPHTHALATE
• SODIUM HYDROGEN 4-CHLOROPHTHALATE
• 4-Chlorophthalic Acid Monosodium Salt (contains isomer and Phthalic Acid)
• Monosodium 4-Chlorophthalate (contains isomer and Phthalic Acid)
• sodium 2-carboxy-4-chlorobenzoate
• Z8GR3B6G1F
• 1,2-Benzenedicarboxylic acid, 4-chloro-, sodium salt (1:1)
• 4-Chlorophthalic acid 2-sodium salt
• 4-chlorophthalic acid-monosodium salt
• 4-Chlorophthalic acid 1-sodium salt
• BB0295619
• SodiumHydrogen4-Chlorophthalate(containsisomerandPhthalicAcid)
• Monosodium 4-chlorophthalate

• MDL： MFCD00002495
• Inchi： 1S/C8H5ClO4.Na/c9-4-1-2-5(7(10)11)6(3-4)8(12)13;/h1-3H,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： MWZMHSGEQHVWED-UHFFFAOYSA-M
• SMILES： ClC1C=CC(C(=O)[O-])=C(C(=O)O)C=1.[Na+]

Computed Properties

• Exact Mass: 221.97000
• Monoisotopic Mass: 221.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 3.7
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: powder
• Boiling Point: 399.5 °C at 760 mmHg
• Flash Point: 195.4 °C
• PSA: 77.43000
• LogP: 0.40170
• Solubility: Not determined

Monosodium 4-chlorophthalate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Monosodium 4-chlorophthalate

Monosodium 4-chlorophthalate: A Comprehensive Overview

Monosodium 4-chlorophthalate, also known by its CAS number CAS No: 56047-23-5, is a versatile chemical compound that has garnered significant attention in various industrial and scientific applications. This compound, characterized by its unique chemical structure and properties, plays a pivotal role in numerous sectors, including polymer manufacturing, pharmaceuticals, and environmental science.

The chemical structure of Monosodium 4-chlorophthalate is defined by a phthalic acid derivative with a chlorine substituent at the para position and a sodium salt group. This configuration imparts distinctive physical and chemical properties, making it highly suitable for specific applications. Recent studies have highlighted its potential in enhancing the durability and flexibility of polymers, particularly in the production of thermoplastics and elastomers.

In the realm of pharmaceuticals, Monosodium 4-chlorophthalate has been explored as a stabilizing agent due to its ability to maintain the integrity of active pharmaceutical ingredients under varying environmental conditions. Researchers have demonstrated its efficacy in preventing degradation caused by moisture and temperature fluctuations, thereby extending the shelf life of medications.

The environmental impact of Monosodium 4-chlorophthalate has also been a focal point of recent investigations. Studies indicate that while it exhibits moderate biodegradability, its persistence in certain ecosystems necessitates careful disposal practices to mitigate potential ecological risks. Innovations in waste management techniques are being developed to address these concerns effectively.

From a regulatory standpoint, the use of Monosodium 4-chlorophthalate is subject to stringent guidelines to ensure safety across all applications. Compliance with these regulations is crucial to prevent adverse effects on human health and the environment.

In conclusion, Monosodium 4-chlorophthalate, with its CAS number CAS No: 56047-23-5, stands as a testament to the dynamic evolution of chemical science. Its adaptability across diverse industries underscores its importance in modern technological advancements while emphasizing the need for responsible usage and continuous research to optimize its benefits.